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Compound of Interest

1-(2H-1,3-benzodioxol-5-
Compound Name:
ylmethyl)-3-methylurea

CAS No.: 2620-51-1

Cat. No.: B2544477
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In the landscape of medicinal chemistry, the strategic combination of well-characterized
pharmacophores is a cornerstone of rational drug design. The benzodioxole (also known as
methylenedioxyphenyl or MDP) and methylurea moieties represent two such "privileged
scaffolds." The 1,3-benzodioxole ring, a bicyclic heterocyclic structure, is found in numerous
natural products and synthetic compounds, often enhancing metabolic stability or modulating
interactions with biological targets.[1] Its unique electronic properties and ability to engage in
various non-covalent interactions have cemented its role in developing agents with anticancer,
anti-inflammatory, and neurological activities.[2][3]

The methylurea group, on the other hand, is a small but functionally potent unit. Its dual nature
as a hydrogen bond donor and acceptor allows it to form robust and specific interactions with
protein active sites, a critical feature for modulating enzyme activity or receptor binding.[4] This
functionality is frequently incorporated into molecules to enhance potency, selectivity, and
pharmacokinetic properties like aqueous solubility.[4]

This guide provides a comprehensive exploration of the synthesis, mechanisms of action, and
therapeutic applications of hybrid molecules that fuse the benzodioxole and methylurea
scaffolds. As a senior application scientist, the following sections are designed not merely to
report findings but to provide a causal understanding of the experimental choices and a
practical framework for researchers in the field.
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Core Synthesis Strategies: Building the Molecular
Framework

The synthesis of benzodioxole methylurea derivatives typically follows a convergent approach,
where the two key fragments are prepared separately and then coupled in a final step. The
choice of synthetic route is dictated by the desired substitution patterns and the commercial
availability of starting materials.

General Synthetic Workflow

The overall process can be visualized as a logical flow from starting materials to final biological
evaluation.
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Fragment Synthesis

Benzodioxole Starting Material
(e.g., Piperonal, Piperonylamine)

\

Functionalization / Derivatization
(e.g., Bromination, Suzuki Coupling)

v /Urea Moiet‘ { Forrnation\

Methyl Isocyanate

Benzodioxole Amine Intermediate .
or Phosgene Equivalent

— | Coupling Reaction

Post-Synthe‘s 'is Workflow

Purification
(e.g., Chromatography, Recrystallization)

\

Structural Confirmation
(NMR, HR-MS)

\

In Vitro Screening
(e.g., Cytotoxicity, Enzyme Assays)

\

In Vivo Evaluation
(e.g., Animal Models)
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Benzodioxole Methylurea

Derivative

Inhibits

Cancer Cell

Thioredoxin Reductase (TrxR) VEGFR-2 Tubulin Polymerization

1 Reactive Oxygen Species (ROS)

1 2 3

R1: Benzodioxole Ring R2: Terminal Group

Modifications here heavily influence

Intact ring is often crucial for activity. Nature of the linker is critical. - A
. o ) . . . target selectivity and pharmacokinetics.
Substituents (e.g., methoxy) at specific ~ Vinyl linkers can enhance antitumor activity . . : . .
L . . Incorporating groups like trifluoromethylpiperazine
positions can enhance potency. compared to direct amide bonds.

can boost antitumor effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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